Cas no 351537-21-8 (Benzene, 2-iodo-1,4-dipropoxy-)

• Product Name: Benzene, 2-iodo-1,4-dipropoxy-
• CAS No: 351537-21-8
• MF: C₁₂H₁₇IO₂
• MW: 320.166656255722
• CID: 1468882
• PubChem ID: 10925236
• Update Time: 2025-04-20

Benzene, 2-iodo-1,4-dipropoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-iodo-1,4-dipropoxy-
• 1-iodo-2,5-dipropoxybenzene
• 351537-21-8
• DB-345812

• Inchi： 1S/C12H17IO2/c1-3-7-14-10-5-6-12(11(13)9-10)15-8-4-2/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： LUAVUBYMPORVQW-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1OCCC)OCCC

Computed Properties

• Exact Mass: 320.02691
• Monoisotopic Mass: 320.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46